N4-(3-chloro-4-methylphenyl)-N2-(3-fluorophenyl)pteridine-2,4-diamine

• IUPAC Name: 4-N-(3-chloro-4-methylphenyl)-2-N-(3-fluorophenyl)pteridine-2,4-diamine
• InChI: InChI=1S/C19H14ClFN6/c1-11-5-6-14(10-15(11)20)24-18-16-17(23-8-7-22-16)26-19(27-18)25-13-4-2-3-12(21)9-13/h2-10H,1H3,(H2,23,24,25,26,27)
• InChI Key: LZWCKOYRZQBRTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC3=NC=CN=C32)NC4=CC(=CC=C4)F)Cl
• Molecular Formula: C19H14ClFN6
• Molecular Weight: 380.8 g/mol

Description

N4-(3-chloro-4-methylphenyl)-N2-(3-fluorophenyl)pteridine-2,4-diamine, also known as CEP-701, is a potent tyrosine kinase inhibitor that has been extensively studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies and has been the subject of numerous scientific research studies.

Scientific Research Applications

Synthesis and Biological Activity

Pteridine derivatives have been synthesized and evaluated for various biological activities. For instance, derivatives similar to the specified compound have shown significant larvicidal activity against mosquito larvae, suggesting potential applications in vector control and malaria prevention (Gorle et al., 2016). The study demonstrates the synthesis process and the impact of different substituents on the biological efficacy of these compounds.

Molecular Structure Characterization

The characterization of pteridine derivatives, including their molecular structure and substituent effects, has been a focus of research to understand their reactivity and potential applications. Research has detailed the NMR spectral data for various pteridine derivatives, highlighting the utility of these methods in discerning substitution patterns and molecular configurations (Geerts, Nagel, & Plas, 1976).

Antimalarial Activity

Certain pteridine derivatives have been investigated for their antimalarial effects, with some compounds showing promising suppressive activity against Plasmodium species in animal models. This suggests the potential of these compounds in developing new antimalarial agents (Elslager, Johnson, & Werbel, 1981).

Hybridization Probes in Nucleic Acid Research

Pteridine nucleoside analogs have been developed as hybridization probes for detecting specific DNA sequences, illustrating the compound's utility in genetic research and diagnostics (Hawkins & Balis, 2004).

Antitumor Agents

Research into cis-diammineplatinum(II) complexes containing pteridine derivatives as nitrogen donors has explored their potential as antitumor agents. These studies aim to understand the structure-activity relationships that contribute to their efficacy, highlighting the versatility of pteridine compounds in medicinal chemistry (Hollis, Amundsen, & Stern, 1989).